Cas no 2172181-26-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid
• CAS No: 2172181-26-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6429460
• PubChem ID: 165872739
• Update Time: 2025-10-21

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid
• 2172181-26-7
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid
• EN300-1492826

• Inchi： 1S/C27H26N2O5/c1-27(25(31)32,18-9-3-2-4-10-18)29-24(30)15-16-28-26(33)34-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,23H,15-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： AMXUHWJTDZMHBO-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC(C(=O)O)(C)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid (CAS No. 2172181-26-7)

In the realm of peptide synthesis and pharmaceutical research, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid (CAS No. 2172181-26-7) has emerged as a critical intermediate. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely adopted for developing novel therapeutics. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, ensures efficient protection of amino groups during synthesis, making it indispensable for researchers exploring drug discovery and bioconjugation.

The growing interest in precision medicine and targeted drug delivery has amplified the demand for high-purity peptide-based compounds. 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid is frequently searched alongside terms like "Fmoc peptide synthesis protocols" and "CAS 2172181-26-7 applications", reflecting its relevance in modern biochemical research. Its compatibility with automated synthesizers and resistance to side reactions further solidifies its position as a staple in combinatorial chemistry.

From a structural perspective, this compound integrates a phenylpropanoic acid backbone with an Fmoc-protected amine, enabling selective deprotection under mild conditions. Such properties align with the industry's shift toward green chemistry, as researchers prioritize reagents that minimize environmental impact. Recent publications highlight its utility in crafting peptide vaccines and antibody-drug conjugates (ADCs), addressing trending topics like personalized cancer therapy and infectious disease prevention.

Quality control of CAS 2172181-26-7 is another focal point, with analytical techniques such as HPLC and mass spectrometry ensuring batch consistency. Suppliers often emphasize its ≥95% purity, catering to stringent Good Manufacturing Practice (GMP) standards. For laboratories optimizing high-throughput screening, this compound’s reliability reduces synthesis bottlenecks, a common pain point discussed in forums like ResearchGate and LinkedIn.

Looking ahead, the intersection of AI-driven drug design and peptide engineering promises new applications for 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid. As queries like "Fmoc-amino acid derivatives in CRISPR therapies" gain traction, its role in genome editing and cell-penetrating peptides warrants deeper exploration. This positions the compound as both a contemporary tool and a future-facing asset in life sciences.